Cas no 88512-91-8 (3-Pyridinecarboxamide,4-amino-, 1-oxide)

• Product Name: 3-Pyridinecarboxamide,4-amino-, 1-oxide
• CAS No: 88512-91-8
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• CID: 709637
• Update Time: 2024-01-31

3-Pyridinecarboxamide,4-amino-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide,4-amino-, 1-oxide
• Nicotinamide, 4-amino-, 1-oxide (7CI)

• Inchi： 1S/C6H7N3O2/c7-5-1-2-9(11)3-4(5)6(8)10/h1-3H,7H2,(H2,8,10)
• InChI Key： LVQDYUWDLGMUDU-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=C[N+]([O-])=CC=C1N

Computed Properties

• Exact Mass: 153.054
• Monoisotopic Mass: 153.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.4A^2